Cas no 1161362-35-1 (tert-Butyl 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2h-benzob1,4oxazine-4(3H)-carboxylate)

• Product Name: tert-Butyl 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2h-benzob1,4oxazine-4(3H)-carboxylate
• CAS No: 1161362-35-1
• MF: C₁₉H₂₈BNO₅
• MW: 361.240325927734
• MDL: MFCD16036418
• CID: 842685
• Update Time: 2025-09-22

tert-Butyl 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2h-benzob1,4oxazine-4(3H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-benzo[b][1,4]oxazine-4(3H)-carboxylate
• tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydrobenzo[b][1,4]oxazine-4-carboxylate
• tert-butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1,4-benzoxazine-4-carboxylate
• 4H-1,4-Benzoxazine-4-carboxylic acid, 2,3-dihydro-6-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-diMethylethyl ester
• AK127406
• FEZPAKAAFAMGRA-UHFFFAOYSA-N
• AX8249197
• ST24050055
• tert-Butyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-4H-1,4-benzoxazine-4-carboxylate
• (4-(TERT-BUTOXYCARBONYL)-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZIN-6-YL)BORONIC ACID PINACOL ESTER
• tert-butyl
• 4H-1,4-Benzoxazine-4-carboxylic acid, 2,3-dihydro-6-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-diMethylethyl e
• tert-Butyl 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2h-benzob1,4oxazine-4(3H)-carboxylate

• MDL： MFCD16036418
• Inchi： 1S/C19H28BNO5/c1-17(2,3)24-16(22)21-10-11-23-15-9-8-13(12-14(15)21)20-25-18(4,5)19(6,7)26-20/h8-9,12H,10-11H2,1-7H3
• InChI Key： FEZPAKAAFAMGRA-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C3C(=C2)N(C(=O)OC(C)(C)C)CCO3)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 361.20600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 529
• Topological Polar Surface Area: 57.2

Experimental Properties

• PSA: 57.23000
• LogP: 3.18470

tert-Butyl 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2h-benzob1,4oxazine-4(3H)-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on tert-Butyl 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2h-benzob1,4oxazine-4(3H)-carboxylate

Introduction to Tert-Butyl 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-Benzob1,4oxazine-4(3H)-carboxylate (CAS No. 1161362-35-1)

Tert-Butyl 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-Benzob1,4oxazine-4(3H)-carboxylate, identified by its CAS number 1161362-35-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of benzobenzoxazine derivatives, which are known for their structural complexity and diverse biological activities. The presence of a tetramethyltetrahydroborate group (4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl) makes it a valuable intermediate in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling process. This reaction is widely employed in the synthesis of complex molecules, including drug candidates and functional materials.

The benzobenzoxazine core structure of this compound contributes to its unique electronic and steric properties, making it a promising candidate for various applications in medicinal chemistry. Recent studies have highlighted the potential of benzobenzoxazine derivatives as scaffolds for developing novel therapeutic agents. For instance, modifications in the benzobenzoxazine ring have been shown to influence binding affinity and selectivity in enzyme inhibition studies. The tert-butyl carboxylate group at the 4-position not only provides a site for further functionalization but also enhances the solubility and stability of the compound under various conditions.

In the realm of drug discovery, Tert-butyl 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-Benzob1,4oxazine-4(3H)-carboxylate has been explored as a key intermediate in the synthesis of bioactive molecules. The boronic acid functionality allows for efficient coupling with aryl halides or alkynes via palladium-catalyzed reactions, enabling the construction of diverse molecular libraries. This capability is particularly useful in high-throughput screening programs aimed at identifying lead compounds for therapeutic intervention. The compound's compatibility with modern synthetic methodologies underscores its importance in contemporary chemical biology research.

Recent advancements in computational chemistry have further illuminated the potential applications of this compound. Molecular modeling studies suggest that modifications to the benzobenzoxazine core can modulate interactions with biological targets such as kinases and transcription factors. These insights are derived from large-scale virtual screening efforts that leverage machine learning algorithms to predict binding affinities and pharmacokinetic properties. The integration of experimental data with computational predictions has accelerated the discovery process for novel therapeutics.

The tetramethyltetrahydroborate group is particularly noteworthy due to its role in facilitating cross-coupling reactions under mild conditions. This feature is advantageous in multi-step syntheses where harsh reaction conditions can lead to side products or degradation of sensitive functional groups. The use of palladium catalysts in conjunction with this boronic acid derivative has enabled the efficient construction of complex heterocyclic frameworks. Such methodologies are essential for producing intricate molecular architectures that mimic natural products or designed pharmacophores.

Moreover, the benzobenzoxazine scaffold has been investigated for its potential applications beyond traditional pharmaceuticals. Its rigid structure and ability to adopt multiple conformations make it suitable for material science applications, including the development of organic semiconductors and liquid crystals. The introduction of electron-withdrawing or electron-donating groups can fine-tune the electronic properties of these materials, making them viable candidates for optoelectronic devices.

In conclusion,Tert-butyl 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-Benzob1,4oxazine-4(3H)-carboxylate (CAS No. 1161362-35-1) represents a versatile and highly functional compound with significant implications in pharmaceutical chemistry and synthetic biology. Its unique structural features and reactivity make it an invaluable tool for constructing complex molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and biological functions,this compound is poised to play an increasingly important role in drug discovery and material science endeavors.